Cas no 1248401-56-0 (1-(3-chlorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3-chlorophenyl)methylcyclopropan-1-ol
• CAS No: 1248401-56-0
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6303197
• PubChem ID: 62669687
• Update Time: 2025-07-20

1-(3-chlorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methylcyclopropan-1-ol
• 1248401-56-0
• 1-(3-Chlorobenzyl)cyclopropan-1-ol
• CS-0353531
• 1-[(3-chlorophenyl)methyl]cyclopropan-1-ol
• AKOS011963742
• EN300-1968158

• Inchi： 1S/C10H11ClO/c11-9-3-1-2-8(6-9)7-10(12)4-5-10/h1-3,6,12H,4-5,7H2
• InChI Key： HISBKVLYFFMCGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1(CC1)O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chlorophenyl)methylcyclopropan-1-ol

Introduction to 1-(3-chlorophenyl)methylcyclopropan-1-ol (CAS No. 1248401-56-0)

1-(3-chlorophenyl)methylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1248401-56-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with a benzyl chloride moiety, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclopropane ring, known for its strained three-membered structure, introduces rigidity and reactivity that can be exploited in drug design, while the chlorophenyl group provides a versatile handle for further functionalization.

The structural motif of 1-(3-chlorophenyl)methylcyclopropan-1-ol positions it as a valuable intermediate in the synthesis of more complex molecules. The presence of the chloro substituent on the phenyl ring allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This adaptability makes it a promising candidate for exploring novel pharmacophores in drug discovery efforts.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct biological activities. The strained bond in the cyclopropane ring can lead to unique interactions with biological targets, making such molecules attractive for developing new therapeutic agents. Research has demonstrated that cyclopropanes can modulate enzyme activity, disrupt protein-protein interactions, and influence cell signaling pathways, all of which are critical considerations in modern drug design.

1-(3-chlorophenyl)methylcyclopropan-1-ol (CAS No. 1248401-56-0) has been explored in several contexts within pharmaceutical research. One notable area is its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell proliferation, differentiation, and survival, making them key targets for anticancer therapies. The cyclopropane ring in this compound can serve as a scaffold to develop molecules that selectively inhibit aberrant kinase activity associated with various diseases.

Furthermore, the benzyl chloride moiety offers a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, replacing the chloro group with other leaving groups or introducing additional functional groups can enhance solubility, bioavailability, or metabolic stability—critical factors in drug development. This flexibility underscores the compound's potential as a precursor for generating novel drug candidates.

Recent advances in computational chemistry have also highlighted the utility of 1-(3-chlorophenyl)methylcyclopropan-1-ol (CAS No. 1248401-56-0) in virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds against biological targets using computational methods. The unique structure of this molecule makes it an interesting candidate for identifying new leads in drug discovery pipelines.

The synthesis of 1-(3-chlorophenyl)methylcyclopropan-1-ol typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include Friedel-Crafts alkylation to introduce the benzyl group followed by halogenation to incorporate the chloro substituent on the phenyl ring. The formation of the cyclopropane ring is often achieved through metal-catalyzed reactions such as carbonylation or coupling reactions that exploit palladium or copper catalysts.

The chemical reactivity of this compound also makes it useful in material science applications beyond pharmaceuticals. For example, its ability to undergo cross-coupling reactions with other organic substrates allows for the creation of polymers and specialty materials with tailored properties. These materials could find applications in coatings, adhesives, or even advanced electronic components.

In conclusion, 1-(3-chlorophenyl)methylcyclopropan-1-ol (CAS No. 1248401-56-0) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for researchers engaged in drug discovery, materials science, and organic synthesis. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.